4-(ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 4-ethoxycarbonyl-2-methylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C8H10N2O4/c1-3-14-8(13)5-4-9-10(2)6(5)7(11)12/h4H,3H2,1-2H3,(H,11,12)
• InChI Key: INIPCPYOESSJQP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)C)C(=O)O
• Molecular Formula: C8H10N2O4
• DSSTOX Substance ID: DTXSID30649466
• Molecular Weight: 198.18 g/mol
• CAS RN: 81303-65-3

Description

The compound "4-(ethoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid" is a pyrazole derivative, which is a class of organic compounds characterized by a 5-membered ring containing two nitrogen atoms. Pyrazole derivatives are known for their diverse range of biological activities and applications in pharmaceutical chemistry.

Synthesis Analysis

The synthesis of pyrazole derivatives can be achieved through various methods. For instance, ethyl 5- and 3-triflyloxy-1H-pyrazole-4-carboxylates have been used as precursors in Sonogashira-type cross-coupling reactions to obtain alkynyl-4-(ethoxycarbonyl)pyrazoles, which can further undergo cyclization to form condensed pyrazoles . Another effective route for the synthesis of substituted pyrazoles involves a 3+2 annulation method, starting from ethyl acetoacetate and benzaldehyde via the Knoevenagel approach, followed by cyclocondensation with phenylhydrazine hydrochloride . Additionally, a two-step synthesis of N-aryl 4-[(ethoxycarbonyl)oxy]-1H-pyrazole-3-carboxylates from commercially available ethyl 4-chloroacetoacetate and aromatic amines has been reported .

Molecular Structure Analysis

The molecular structure of pyrazole derivatives has been extensively studied using various spectroscopic methods and crystallography. For example, the crystal structure of a related compound, ethyl 1-(2,4-dimethylphenyl)-3-methyl-5-phenyl-1H-pyrazole-4-carboxylate, was determined using single-crystal X-ray diffraction and characterized by NMR, mass, UV-Vis, and CHN analysis . Similarly, the molecular structure of 4-benzoyl-3-ethylcarboxylate 1-(4-methoxyphenyl)-5-phenyl-1H-pyrazole was elucidated using IR-NMR spectroscopy and X-ray diffraction, complemented by theoretical calculations .

Chemical Reactions Analysis

Pyrazole derivatives can participate in various chemical reactions. For instance, the Suzuki coupling of triflate with phenylboronic acids can yield 5-arylpyrazoles . The reaction of ethyl 4,5-dioxo-2-phenyl-4,5-dihydrofuran-3-carboxylate with 1-benzylidene-2-phenylhydrazine can lead to the formation of 4-(ethoxycarbonyl)-1,5-diphenyl-1H-pyrazole-3-carboxylic acid and its derivatives .

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives are influenced by their molecular structure. The electrochemical behavior of 1H-3-Methyl-4-ethoxycarbonyl-5-(benzylidenehydrazino)pyrazoles has been studied in nonaqueous media to understand the influence of various substituents on the mechanism of anodic oxidation . The crystal structure of ethyl 5-amino-1-[(5'-methyl-1'-t-butyl-4'-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate was determined, and its fungicidal and plant growth regulation activities were evaluated .

Scientific Research Applications

Synthesis and Characterization

• 4-(ethoxycarbonyl)-1,5-diphenyl-1H-pyrazole-3-carboxylic acid is synthesized from ethyl 4,5-dioxo-2-phenyl-4,5-dihydrofuran-3-carboxylate and 1-benzylidene-2-phenylhydrazine. This compound is a precursor for synthesizing various pyrazole dicarboxylic acid derivatives (Kasımoğulları & Arslan, 2010).

Cross-Coupling Reactions

• Ethyl 5- and 3-triflyloxy-1H-pyrazole-4-carboxylates are used as precursors in Sonogashira-type cross-coupling reactions with alkynes to produce alkynyl-4-(ethoxycarbonyl)pyrazoles. These compounds enable the creation of condensed pyrazoles like pyrano[4,3-c]pyrazol-4(1H)-ones (Arbačiauskienė et al., 2011).

Ionization Constants Study

• The ionization constants of some pyrazole carboxylic acids, including 4-(ethoxycarbonyl)-1,5-diphenyl-1H-pyrazole-3-carboxylic acid, are determined in various ethanol-water mixtures. This research helps understand the effects of structure and solvent on the acidity of these acids (Alkan et al., 2009).

Ring Transformation Studies

• The reactions and transformations of pyrazole derivatives, including 4-amino-8-ethoxycarbonyl[5,1-c][1,2,4]triazines, are studied to produce compounds like pyrazolo[1′,5′:3,4][1,2,4]triazino[5,6-b][1,5]benzoxazepines (Kurasawa et al., 1988).

Auxin Activities of Acylamides

• Synthesis of ethyl 3-(4-methoxy phenyl)-1H-pyrazole-5-carboxylate and investigation of its auxin activities and effects on wheat germination (Yue et al., 2010).

Synthesis routes and methods I

Procedure details

(This compound was prepared in close analogy to the method of Perez et al., Spanish patent appl. ES 493-459.) 2-Methyl-2H-pyrazole-3,4-dicarboxylic acid diethyl ester (2.06 g, 9.1 mmol) was suspended in a NaOH solution (0.5M in water, 20 ml, 10 mmol) and heated to reflux (30 min). If the conversion was incomplete after this time, as indicated by HPLC control, small amounts of NaOH were added in 30 min intervals. The reaction mixture was cooled, and HCl was added, and stirred for an additional 30 min (r.t.). The precipitate was filtered, washed (water, small amount) and dried under vacuum. The title compound was obtained as a white solid (1.27 g, 70%), and was used in the next step without further purification. MS (m/e)=198 [M+H+].

Synthesis routes and methods II

Procedure details